N-(4-fluorophenyl)-2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[4-oxo-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H15F4N3O2S2/c22-13-4-6-14(7-5-13)26-17(29)11-32-20-27-16-8-9-31-18(16)19(30)28(20)15-3-1-2-12(10-15)21(23,24)25/h1-7,10H,8-9,11H2,(H,26,29)
• InChI Key: UVLYIEUMTFPZQG-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H15F4N3O2S2
• Molecular Weight: 481.5 g/mol

Description

N-(4-fluorophenyl)-2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H15F4N3O2S2 and its molecular weight is 481.48. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Compounds as Electrophilic Agents

Research by Banks et al. (1996) on N-halogeno compounds highlights the utility of perfluoro-[N-(4-pyridyl)acetamide] derivatives, which share a structural resemblance with the given compound, as site-selective electrophilic fluorinating agents. These compounds demonstrate mild conditions fluorination of various substrates, indicating potential applications in synthetic chemistry and material science for introducing fluorine atoms into organic molecules, enhancing their properties such as stability, lipophilicity, and bioactivity (Banks, Besheesh, & Tsiliopoulos, 1996).

Radioligands for Imaging

Dollé et al. (2008) discuss the radiosynthesis of DPA-714, a compound structurally related to the given molecule, as a selective radioligand for imaging the translocator protein (18 kDa) with PET. Such radioligands are crucial in neuroimaging, allowing for the in vivo exploration of neuroinflammatory processes, neuronal density, and the mapping of various receptors and enzymes in the brain, which has implications in understanding and diagnosing neurological disorders (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Herbicidal Activity

Wu et al. (2011) explore the synthesis and herbicidal activity of novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives, indicating the potential agricultural applications of such fluorinated pyrimidine compounds. These compounds have shown efficacy against various dicotyledonous weeds, suggesting their use in developing new herbicides with specific action mechanisms (Wu, Sun, Huang, Mo, Wang, Li, Ren, Hu, He, & Yin, 2011).

Pyrimidine Derivatives in Medicinal Chemistry

Research on pyrimidine derivatives, such as the work by Damont et al. (2015), highlights the significance of these compounds in medicinal chemistry, especially as ligands for the translocator protein 18 kDa (TSPO). These findings are critical for developing diagnostic tools and therapeutic agents for neuroinflammatory diseases, showcasing the broad applicability of pyrimidine derivatives in neuroscience and pharmacology (Damont, Médran-Navarrete, Cacheux, Kuhnast, Pottier, Bernards, Marguet, Puech, Boisgard, & Dollé, 2015).